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Thymoquinone Content in Nigella sativa Varieties

The table below summarizes thymoquinone content quantified from various Nigella sativa genotypes and

geographical origins. Data shows significant variation, informing selection for research and development.

Variety /
Genotype

Geographical
Origin

Thymoquinone Content
Analytical
Method

Source /
Reference

Ajmer Nigella-
13

India

(Rajasthan)

247.60 µg/100 mg (≈ 2.48 mg/g) HPTLC [1] [2] [3]

Ajmer Nigella-
19

India

(Rajasthan)

244.50 µg/100 mg (≈ 2.45 mg/g) HPTLC [1] [2]

Ajmer Nigella-
20

India

(Rajasthan)

141.70 µg/100 mg (≈ 1.42

mg/g); Also reported as 0.20%
(≈2.0 mg/g)

HPTLC;

HPLC

[1] [4]

Romanian
Variety

Romania 27.9% of volatile oil GC-MS [5]
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Geographical
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Thymoquinone Content
Analytical
Method
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Reference

Hama (Syrian)
Variety

Syria 16.2% of volatile oil GC-MS [5]

NDBC-10 India (Uttar

Pradesh)

122.80 µg/100 mg (≈ 1.23 mg/g) HPTLC [1]

Ajmer Nigella-
10

India

(Rajasthan)

176.30 µg/100 mg (≈ 1.76 mg/g) HPTLC [1]

Pant Krishna India

(Uttarakhand)

64.31 µg/100 mg (≈ 0.64 mg/g) HPTLC [1]

Azad Kalonji India (Uttar

Pradesh)

83.13 µg/100 mg (≈ 0.83 mg/g) HPTLC [1]

Ajmer Nigella-
6

India

(Rajasthan)

42.88 µg/100 mg (≈ 0.43 mg/g) HPTLC [1] [2]

Sudanese
Variety

Sudan 4.3% of volatile oil GC-MS [5]

Bangladeshi
Variety

Bangladesh 2.2% of volatile oil GC-MS [5]

Experimental Protocols for Thymoquinone Analysis

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a reliable method for metabolite quantification. A representative protocol for thymoquinone

analysis is detailed below. [1] [2]
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Start: Seed Sample Preparation

Grind seeds to powder
(250-425 µm)

Solvent Extraction
(Methanol, 4:1 solvent-to-feed ratio, overnight)

Filtration & Centrifugation
(Whatman filter, 2500 rpm for 6 min)

HPTLC Plate Application
(Silica gel 60 F254, 6 mm bands, 150 nL/s rate)

Chromatographic Development
(n-hexane:ethyl acetate 8:2 v/v, 80 mm distance)

Densitometry Scanning
(254 nm, deuterium light)

End: Quantification
(Peak area vs. calibration curve)

Click to download full resolution via product page

Near-Infrared Spectroscopy (NIRS)
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NIRS offers a rapid, non-destructive alternative for high-throughput screening in breeding programs. [6]

Start: NIRS Calibration Model

Collect Intact Seed Spectra
(780-2500 nm range)

Reference HPLC Data
(Quantify thymoquinone in subset)

Chemometric Analysis
(Modified Partial Least Squares regression)

Build Prediction Model
(Correlate spectral data with HPLC data)

Validate Model
(Independent sample sets, R², SEP)

End: High-Throughput Screening
(Predict thymoquinone in new seeds)

Click to download full resolution via product page

Key Wavelengths: NIRS models identified ~2106 nm and ~2254 nm as most relevant for
thymoquinone prediction. [6]

Performance: Validation showed high predictive performance (R² = 0.85, SEP = 1.18 mg g⁻¹), which
improved with model updating. [6]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12525788/
https://www.smolecule.com/products/s545309?utm_src=pdf-body-img
https://www.smolecule.com/products/s545309?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12525788/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12525788/
https://www.smolecule.com/products/s545309?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Pharmaceutical Relevance and Selection
Considerations

Therapeutic Potential: Thymoquinone demonstrates antioxidant, anti-inflammatory, anticancer,
antidiabetic, and hepatoprotective properties in preclinical studies. [1] [3] [7]
Genotype Selection: High-thymoquinone genotypes like Ajmer Nigella-13 are promising for

pharmaceutical development. In vitro studies show its extracts exhibit significant dose-dependent
cytotoxicity against human myelogenous leukemia (K562) cells. [3]

Geographical Impact: Thymoquinone content is influenced by genotype and geographical origin.
Romanian varieties showed highest volatile oil thymoquinone content, underscoring the importance

of sourcing and chemotype identification for consistent quality. [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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